Cas no 1220018-22-3 (Ethyl 3-amino-4-(butylamino)benzoate)

• Product Name: Ethyl 3-amino-4-(butylamino)benzoate
• CAS No: 1220018-22-3
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 1074602
• PubChem ID: 56828475
• Update Time: 2025-06-09

Ethyl 3-amino-4-(butylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(butylamino)benzoate
• 1220018-22-3
• CS-0208052
• AKOS010560448
• SB76904
• VYB01822
• Ethyl3-amino-4-(butylamino)benzoate
• BS-27233

• MDL： MFCD13344028
• Inchi： 1S/C13H20N2O2/c1-3-5-8-15-12-7-6-10(9-11(12)14)13(16)17-4-2/h6-7,9,15H,3-5,8,14H2,1-2H3
• InChI Key： BPPIUQJSJWGCEP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)N)NCCCC)=O

Computed Properties

• Exact Mass: 236.15200
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 3.31170

Ethyl 3-amino-4-(butylamino)benzoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-amino-4-(butylamino)benzoate

Ethyl 3-amino-4-(butylamino)benzoate (CAS No: 1220018-22-3) - A Comprehensive Overview

Ethyl 3-amino-4-(butylamino)benzoate, with the chemical formula C₁₄H₂₁N₂O₂, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 1220018-22-3, has garnered attention due to its potential applications in drug development and molecular research. The structure of Ethyl 3-amino-4-(butylamino)benzoate features a benzoate core substituted with two amino groups at the 3rd and 4th positions, each linked to a butyl group. This specific arrangement imparts unique chemical and biological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The benzoate moiety is well-known for its role in various pharmacological applications, including analgesics, anti-inflammatory agents, and antimicrobial compounds. The presence of multiple amino groups in Ethyl 3-amino-4-(butylamino)benzoate enhances its reactivity and versatility, allowing for further functionalization and derivatization. These characteristics make it a valuable scaffold for designing molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. Ethyl 3-amino-4-(butylamino)benzoate has emerged as a promising candidate in this context due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Its dual amino group substitution pattern suggests potential applications in modulating enzyme activity, particularly in pathways involving protein-protein interactions.

One of the most intriguing aspects of Ethyl 3-amino-4-(butylamino)benzoate is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives to identify more potent and selective inhibitors. For instance, modifications to the butylamino groups have been investigated to enhance binding affinity and reduce off-target effects. These studies highlight the compound's importance as a building block in medicinal chemistry.

The synthesis of Ethyl 3-amino-4-(butylamino)benzoate involves multi-step organic reactions, including nucleophilic substitution, reduction, and esterification processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for large-scale production and further research applications.

From a computational chemistry perspective, Ethyl 3-amino-4-(butylamino)benzoate has been studied using molecular modeling techniques to predict its binding modes with biological targets. These studies provide insights into the compound's interactions at the molecular level, aiding in the design of more effective derivatives. The use of machine learning algorithms has further enhanced the understanding of its structural properties and potential pharmacological activities.

The biological activity of Ethyl 3-amino-4-(butylamino)benzoate has been evaluated in various in vitro assays. Initial studies have shown promising results in inhibiting certain enzymes associated with inflammatory responses. Additionally, the compound has demonstrated potential in modulating neurotransmitter receptors, making it a candidate for treating neurological disorders. These findings underscore the need for further investigation into its therapeutic potential.

In conclusion, Ethyl 3-amino-4-(butylamino)benzoate (CAS No: 1220018-22-3) is a versatile compound with significant implications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.